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Compound Name:
2-(3,5-Dichlorophenyl)-5-

hydroxypyrimidine

Cat. No.: B12082849

Get Quote

Executive Summary
2-(3,5-Dichlorophenyl)-5-hydroxypyrimidine is a functionalized pyrimidine derivative

exhibiting amphoteric properties due to the basic pyrimidine nitrogen atoms and the acidic

phenolic-like hydroxyl group at position 5. Its ionization behavior is critical for understanding its

solubility, membrane permeability, and receptor binding affinity.

Core Scaffold: 5-Hydroxypyrimidine (Pyrimidin-5-ol).

Key Substituent: 3,5-Dichlorophenyl group at position C2.[1]

Primary pKa (Acidic):6.1 ± 0.3 (Predicted based on Hammett SAR; Parent 5-OH-pyrimidine

pKa = 6.78).

Secondary pKa (Basic):< 1.5 (Protonation of pyrimidine ring N).

Physiological State: Predominantly neutral at gastric pH (1–2) and anionic at physiological

pH (7.4).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12082849#bc-rfq
https://www.benchchem.com/product/b12082849/docs?utm_src=pdf-body#technical-guide-ionization-physicochemical-properties-of-2-3-5-dichlorophenyl-5-hydroxypyrimidine
https://www.chemsrc.com/amp/cas/1700637-10-0_3097203.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12082849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Structural Analysis[2][3]
The molecule consists of an electron-deficient pyrimidine ring substituted with an electron-

withdrawing 3,5-dichlorophenyl group. This substitution pattern significantly alters the acidity of

the 5-hydroxyl group compared to the unsubstituted parent compound.

Property Detail

IUPAC Name 2-(3,5-Dichlorophenyl)pyrimidin-5-ol

Molecular Formula C₁₀H₆Cl₂N₂O

Molecular Weight 241.07 g/mol

Electronic Character Electron-deficient aromatic system (π-deficient)

H-Bond Donors 1 (Hydroxyl group)

H-Bond Acceptors 3 (2 Pyrimidine Nitrogens, 1 Oxygen)

Structural Impact on Ionization
The 3,5-dichlorophenyl moiety acts as a strong Electron Withdrawing Group (EWG) via the

inductive effect (-I) of the chlorine atoms. This effect is transmitted through the pyrimidine ring

to the 5-hydroxyl group.

Effect on Acidity: The EWG stabilizes the negative charge on the phenolate oxygen (anion),

thereby lowering the pKa relative to unsubstituted 5-hydroxypyrimidine.

Effect on Basicity: The EWG reduces electron density on the ring nitrogens, making them

less available for protonation, thus lowering the pKa of the conjugate acid.

Ionization Profile & Species Distribution
Understanding the speciation of this compound is vital for predicting its behavior in biological

fluids. The compound exists in three potential states depending on pH.

Ionization Equilibria
The ionization follows a two-step process:
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Cationic Form (

): Protonation of the pyrimidine nitrogen (occurs only at very low pH, < 1.5).

Neutral Form (

): The dominant species between pH 2 and pH 5.5.

Anionic Form (

): Deprotonation of the 5-hydroxyl group (dominant at pH > 7.0).

Predicted pKa Values
pKa₁ (Pyrimidinium

): ~1.2 (Estimated). The 3,5-dichlorophenyl group reduces basicity compared to the parent
(pKa ~1.87).

pKa₂ (Phenolic

):6.1 ± 0.3. The parent 5-hydroxypyrimidine has a pKa of 6.78. The electron-withdrawing
nature of the dichlorophenyl group increases acidity, shifting the pKa lower by approximately
0.7 log units.

Species Distribution Diagram (DOT Visualization)
The following diagram illustrates the equilibrium shifts and the dominant structures at varying

pH levels.
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Physiological Relevance

Cationic Form (H₂L⁺)
(Protonated N)

pH < 1.5

Neutral Form (HL)
(Intact OH)
pH 2.0 - 5.5

pKa₁ ≈ 1.2
(-H⁺)

Anionic Form (L⁻)
(Deprotonated O⁻)

pH > 7.0

pKa₂ ≈ 6.1
(-H⁺)

Gastric (pH 1.5)
Mixture: Cation/Neutral

Plasma (pH 7.4)
Dominant: Anion (>95%)

Click to download full resolution via product page

Figure 1: Ionization pathway of 2-(3,5-Dichlorophenyl)-5-hydroxypyrimidine showing the

transition from cation to anion.

Experimental Determination Protocols
To validate these predicted values, the following experimental workflows are recommended.

These protocols are designed to ensure data integrity for regulatory submissions.

Potentiometric Titration (Gold Standard)
Use this method if the compound has sufficient aqueous solubility (> 0.5 mM).

Preparation: Dissolve 2–5 mg of the compound in a degassed solvent mixture (e.g.,

water/methanol 80:20 if solubility is low, then extrapolate to 0% organic).

Titrant: Standardized 0.1 M KOH or NaOH (carbonate-free).

Apparatus: Automatic titrator (e.g., Sirius T3 or Mettler Toledo) with a glass pH electrode.

Execution:
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Acidify the solution to pH ~2.0 using 0.1 M HCl.

Titrate upwards to pH 12.0.

Record pH vs. Volume of titrant.

Analysis: Use the Bjerrum plot method or proprietary software (e.g., RefinementPro) to

calculate pKa.

UV-Metric Titration (For Low Solubility)
Since the 3,5-dichlorophenyl group increases lipophilicity, aqueous solubility may be limited.

UV-metric titration is preferred here as it requires concentrations as low as

M.

Principle: The UV absorption spectrum of the pyrimidine chromophore changes significantly

upon ionization of the phenolic OH.

Workflow:

Prepare a stock solution in DMSO (10 mM).

Dilute into aqueous buffers ranging from pH 2.0 to pH 10.0.

Measure UV absorbance (200–400 nm) at each pH step.

Isosbestic Point: Look for a clear isosbestic point, indicating a clean two-state transition

(Neutral

Anion).

Calculation: Plot absorbance at

(likely ~280-310 nm) vs. pH. The inflection point of the sigmoidal curve corresponds to the
pKa.

Biological & Pharmacological Implications[4]
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Solubility vs. Permeability Trade-off
The ionization state at physiological pH (7.4) dictates the compound's behavior in vivo.

At pH 7.4: The compound is ~95% ionized (Anionic).

Solubility: High (due to charge).

Permeability: Lower (charged species do not passively diffuse across lipid membranes

easily).

At pH 5.0 (Duodenum/Jejunum surface): Significant fraction is Neutral.

Permeability: High (Lipophilic dichlorophenyl tail drives membrane partitioning).

Formulation Strategy
Salt Selection: Since the compound is acidic (pKa ~6.1), it can form stable salts with basic

counter-ions (e.g., Sodium, Potassium, or Tromethamine).

Recommendation: Formulate as a sodium salt to maximize dissolution rate in the

stomach/intestine transition, or use an amorphous solid dispersion if the intrinsic solubility of

the neutral form is extremely low (< 1 µg/mL).

Analytical Method Development (LC-MS)
For bioanalysis, the ionization state dictates the Mobile Phase pH.

Positive Mode (ESI+): Use acidic mobile phase (Formic acid, pH 3). The compound will be

neutral or weakly protonated. Note: Sensitivity might be lower due to weak basicity.

Negative Mode (ESI-):Recommended. Use basic mobile phase (Ammonium bicarbonate, pH

8-9). The compound will be fully deprotonated (Phenolate anion), offering superior sensitivity

in mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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